Cas no 104256-95-3 (Thiazole,5-methyl-2-propyl-)
Thiazole,5-methyl-2-propyl- structure
Product Name:Thiazole,5-methyl-2-propyl-
CAS No:104256-95-3
MF:C7H11NS
MW:141.23394036293
CID:126120
PubChem ID:6428776
Update Time:2025-04-18
Thiazole,5-methyl-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole,5-methyl-2-propyl-
- 5-Methyl-2-propyl-1,3-thiazole
- Thiazole, 5-methyl-2-propyl-
- 5-methyl-2-propylthiazole
- 104256-95-3
- Thiazole, 5-methyl-2-propyl
- WRHYOYIOVMOZCU-UHFFFAOYSA-N
- SCHEMBL7894770
-
- Inchi： 1S/C7H11NS/c1-3-4-7-8-5-6(2)9-7/h5H,3-4H2,1-2H3
- InChI Key： WRHYOYIOVMOZCU-UHFFFAOYSA-N
- SMILES： S1C(C)=CN=C1CCC
Computed Properties
- Exact Mass: 141.06122053g/mol
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 2.40400
Thiazole,5-methyl-2-propyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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